Ethanethiol
Ethanethiol
Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.
Brand Name:
Vulcanchem
CAS No.:
75-08-1
VCID:
VC0150549
InChI:
InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3
SMILES:
CCS
Molecular Formula:
C2H5SH
C2H6S
C2H6S
Molecular Weight:
62.14 g/mol
Ethanethiol
CAS No.: 75-08-1
Reference Standards
VCID: VC0150549
Molecular Formula: C2H5SH
C2H6S
Molecular Weight: 62.14 g/mol
CAS No. | 75-08-1 |
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Product Name | Ethanethiol |
Molecular Formula | C2H5SH C2H6S |
Molecular Weight | 62.14 g/mol |
IUPAC Name | ethanethiol |
Standard InChI | InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3 |
Standard InChIKey | DNJIEGIFACGWOD-UHFFFAOYSA-N |
SMILES | CCS |
Canonical SMILES | CCS |
Boiling Point | 93.9 °F at 760 mm Hg (USCG, 1999) 35.1 °C 35 °C 93.9°F 95°F |
Colorform | Colorless liquid [Note: A gas above 95 degrees F]. |
Density | 0.826 at 68 °F (USCG, 1999) 0.8315 at 25 °C/4 °C Relative density (water = 1): 0.839 0.833-0.839 0.826 0.84 |
Flash Point | less than 0 °F (USCG, 1999) -48.3 °C (Closed cup) -54 °C (Closed cup) -48.3 °C -55°F |
Melting Point | -234 °F (USCG, 1999) -147.8 °C -144.4 °C -234°F -228°F |
Physical Description | Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives. Liquid liquid COLOURLESS LIQUID WITH PUNGENT ODOUR. Colourless to yellow liquid; Fruity, sulfur aroma Colorless liquid with a strong, skunk-like odor. Colorless liquid with a strong, skunk-like odor. [Note: A gas above 95°F.] |
Description | Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives. |
Related CAS | 811-50-7 (mercury(+2) salt) 811-51-8 (hydrochloride salt) |
Shelf Life | May deteriorate in normal storage and cause hazard. |
Solubility | 0.7 % (NIOSH, 2016) 0.17 M 15.6 mg/mL at 25 °C Soluble in alcohol, ether, petroleum naphtha Soluble in acetone, dilute alkali In water, 15,603 mg/L at 25 °C Solubility in water, g/100ml at 20 °C: 0.68 Slightly soluble in water Soluble (in ethanol) 0.7% |
Synonyms | Ethyl Hydrosulfide; Ethyl Mercaptan; Ethyl Thioalcohol; Mercaptoethane; NSC 93877; Thioethanol; Thioethyl Alcohol |
Vapor Density | 2.14 (Air= 1) Relative vapor density (air = 1): 2.14 |
Vapor Pressure | 442 mm Hg (NIOSH, 2016) 529.30 mmHg 529 mm Hg at 25 °C /Extrapolated/ Vapor pressure, kPa at 20 °C: 58.9 442 mmHg |
PubChem Compound | 6343 |
Last Modified | Nov 11 2021 |
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